2-chloro-6-fluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(2-pyridin-3-ylimidazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H14ClFN4O/c18-13-4-1-5-14(19)15(13)17(24)22-8-10-23-9-7-21-16(23)12-3-2-6-20-11-12/h1-7,9,11H,8,10H2,(H,22,24)
• InChI Key: MVWOLPRZJJVURB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCCN2C=CN=C2C3=CN=CC=C3)F
• Molecular Formula: C17H14ClFN4O
• Molecular Weight: 344.8 g/mol

Description

“2-chloro-6-fluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide” is a chemical compound. It is an off-white solid.

Physical And Chemical Properties Analysis

This compound is an off-white solid with a melting point of 198–199 °C. The IR (KBr) ν max /cm −1 values are 3594, 3042, 2913, 1687, 1412, 1036, 654.

Mechanism of Action

2-chloro-6-fluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide binds to the ATP-binding site of CDK4, thereby preventing its activation. This leads to the inhibition of cell cycle progression, which ultimately results in cell death.
Biochemical and Physiological Effects:
In vitro studies have shown that this compound inhibits the proliferation of cancer cells that overexpress CDK4. In vivo studies have shown that it can inhibit tumor growth in mouse models of cancer. However, it is important to note that the physiological effects of this compound may vary depending on the cell type and the experimental conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-6-fluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide in lab experiments is its high potency and selectivity for CDK4. This makes it a valuable tool for studying the biological pathways that CDK4 is involved in. However, one limitation is that it may not be effective in all cell types, and its physiological effects may vary depending on the experimental conditions.

Future Directions

There are several future directions for the use of 2-chloro-6-fluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide in scientific research. One direction is to study its effects on other enzymes and biological pathways that are involved in cancer progression. Another direction is to develop new analogs of this compound with improved potency and selectivity for CDK4. Finally, there is a need to conduct more in vivo studies to determine the efficacy and safety of this compound as a potential therapeutic agent for cancer.

Synthesis Methods

The synthesis of 2-chloro-6-fluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide involves several steps. The starting material is 2-chloro-6-fluorobenzoyl chloride, which is reacted with 2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethylamine to form the intermediate product. This intermediate is then reacted with sodium hydroxide and benzamide to produce the final product.

Scientific Research Applications

2-chloro-6-fluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide is a potent and selective inhibitor of a specific enzyme called cyclin-dependent kinase 4 (CDK4). CDK4 is involved in the regulation of cell cycle progression, and its dysregulation is implicated in many diseases, including cancer. Therefore, this compound is used as a tool to study the biological pathways that CDK4 is involved in, and to develop new therapies for diseases that involve CDK4 dysregulation.